Cas no 1214379-33-5 (2-Cyano-3-fluorobenzoic acid)

2-Cyano-3-fluorobenzoic acid structure

2-Cyano-3-fluorobenzoic acid structure

Product Name:2-Cyano-3-fluorobenzoic acid

CAS No:1214379-33-5

MF:C₈H₄FNO₂

MW:165.121265411377

CID:1069111

PubChem ID:46315210

Update Time:2025-04-20

2-Cyano-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

- 2-Cyano-3-fluorobenzoic acid
- 2-Cyano-3-fluoro-benzoic acid
- Inchi： 1S/C8H4FNO2/c9-7-3-1-2-5(8(11)12)6(7)4-10/h1-3H,(H,11,12)
- InChI Key： LMZPDUDNUCZPQQ-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(C(=O)O)=C1C#N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1

2-Cyano-3-fluorobenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A015018761-250mg	2-Cyano-3-fluorobenzoic acid	1214379-33-5	97%	250mg	$499.20	2023-09-04
Alichem	A015018761-500mg	2-Cyano-3-fluorobenzoic acid	1214379-33-5	97%	500mg	$863.90	2023-09-04
Alichem	A015018761-1g	2-Cyano-3-fluorobenzoic acid	1214379-33-5	97%	1g	$1564.50	2023-09-04
TRC	B420613-10mg	2-Cyano-3-fluorobenzoic Acid	1214379-33-5		10mg	$ 70.00	2022-06-07
TRC	B420613-50mg	2-Cyano-3-fluorobenzoic Acid	1214379-33-5		50mg	$ 230.00	2022-06-07
TRC	B420613-100mg	2-Cyano-3-fluorobenzoic Acid	1214379-33-5		100mg	$ 340.00	2022-06-07
Enamine	EN300-137215-0.05g	2-cyano-3-fluorobenzoic acid	1214379-33-5	95%	0.05g	$262.0	2023-05-01
Enamine	EN300-137215-0.1g	2-cyano-3-fluorobenzoic acid	1214379-33-5	95%	0.1g	$391.0	2023-05-01
Enamine	EN300-137215-0.25g	2-cyano-3-fluorobenzoic acid	1214379-33-5	95%	0.25g	$556.0	2023-05-01
Enamine	EN300-137215-0.5g	2-cyano-3-fluorobenzoic acid	1214379-33-5	95%	0.5g	$877.0	2023-05-01

2-Cyano-3-fluorobenzoic acid Related Literature

1. Examination of deposit in commercial diluted phosphoric acid

Analyst, 1880,5, 146-147
2. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
3. Evolution in surface coverage of CH3NH3PbI3−XClXvia heat assisted solvent vapour treatment and their effects on photovoltaic performance of devices

Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
4. Examination of the hydrogen-bonding networks in small water clusters (n = 2–5, 13, 17) using absolutely localized molecular orbital energy decomposition analysis†

Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
5. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

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